Cas no 676608-50-7 (2-(2-methoxy-5-methylphenyl)acetaldehyde)

• Product Name: 2-(2-methoxy-5-methylphenyl)acetaldehyde
• CAS No: 676608-50-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 1720977
• PubChem ID: 21578674
• Update Time: 2025-05-22

2-(2-methoxy-5-methylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-methylphenyl)acetaldehyde
• CTK9A0107
• AKOS012090852
• (2-methoxy-5-methylphenyl)acetaldehyde
• (2-methoxy-5-methyl-phenyl)-acetaldehyde
• (2-Methoxy-5-methyl-phenyl)-acetaldehyd
• KB-162445
• CTK9A0107; AKOS012090852; (2-methoxy-5-methylphenyl)acetaldehyde; (2-methoxy-5-methyl-phenyl)-acetaldehyde; (2-Methoxy-5-methyl-phenyl)-acetaldehyd; KB-162445;
• 676608-50-7
• DTXSID80616042
• EN300-1851650
• CS-0350297
• SCHEMBL12476008

• MDL： MFCD11110159
• Inchi： 1S/C10H12O2/c1-8-3-4-10(12-2)9(7-8)5-6-11/h3-4,6-7H,5H2,1-2H3
• InChI Key： IQKMIEVCPXGAPB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1CC=O

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-methoxy-5-methylphenyl)acetaldehyde

Comprehensive Overview of 2-(2-Methoxy-5-methylphenyl)acetaldehyde (CAS No. 676608-50-7): Properties, Applications, and Industry Insights

2-(2-Methoxy-5-methylphenyl)acetaldehyde (CAS No. 676608-50-7) is a specialized organic compound gaining attention in fragrance synthesis, pharmaceutical intermediates, and fine chemical research. This aromatic aldehyde features a unique molecular structure combining a methoxy group and methyl substitution on the phenyl ring, making it valuable for flavor and fragrance applications. Recent studies highlight its potential as a building block in asymmetric synthesis, aligning with the growing demand for chiral compounds in drug development.

The compound's CAS registry number 676608-50-7 serves as a critical identifier for researchers exploring its physicochemical properties. With a molecular formula of C₁₀H₁₂O₂, this methoxy-methyl phenyl derivative exhibits moderate polarity, influencing its solubility in organic solvents like ethanol and dichloromethane. Analytical techniques including GC-MS and HPLC are commonly employed for purity verification, particularly when used in high-value fragrance compositions where trace impurities can significantly impact olfactory profiles.

Industry trends show increasing interest in sustainable synthesis routes for 2-(2-methoxy-5-methylphenyl)acetaldehyde, driven by green chemistry initiatives. Researchers are investigating catalytic methods using biobased solvents and energy-efficient processes, addressing environmental concerns while maintaining yield efficiency. This aligns with frequent search queries about "eco-friendly aldehyde synthesis" and "green alternatives for fragrance ingredients" observed in scientific literature databases.

In perfumery applications, the compound contributes to woody-amber accords with subtle spicy undertones, often blended with vanillin derivatives or coumarin analogs. Its stability under various pH conditions makes it suitable for diverse cosmetic formulations, a topic frequently searched by product developers. Recent patent analyses reveal innovative uses in long-lasting fragrance systems, particularly in fabric conditioner technologies where controlled release mechanisms are paramount.

The pharmaceutical sector explores 676608-50-7 as a precursor for biologically active molecules, with particular interest in its potential to form chiral intermediates for CNS-targeting compounds. Computational chemistry studies suggest the methoxy group's electron-donating properties may influence molecular docking interactions, a hot topic in drug discovery forums. These applications correlate with trending searches about "phenylacetaldehyde derivatives in medicine" and "structure-activity relationships of aromatic aldehydes."

Quality control protocols for 2-(2-methoxy-5-methylphenyl)acetaldehyde emphasize spectroscopic characterization, with FT-IR analysis confirming the characteristic aldehyde carbonyl stretch near 1720 cm^-1. Stability studies indicate optimal storage under nitrogen atmosphere at 2-8°C to prevent oxidation, addressing common user queries about "aldehyde preservation techniques." Advanced purification methods like preparative chromatography are employed to achieve >98% purity for research-grade material.

Emerging applications in material science explore the compound's utility in polymeric photoinitiators and crosslinking agents, particularly for UV-curable coatings. This intersects with industry searches for "specialty aldehydes in smart materials." The methoxy group's influence on photophysical properties is an active research area, with potential implications for organic electronics and sensor technologies.

Regulatory status reviews confirm 676608-50-7 complies with major chemical inventories including TSCA and EINECS, though users should verify regional compliance for specific applications. This addresses frequent queries about "global chemical regulation databases." The compound's low ecotoxicity profile in standard assays supports its use in consumer products, subject to proper risk assessment protocols.

Future research directions may explore enzymatic transformations of this aldehyde using engineered biocatalysts, a trending topic in white biotechnology. The compound's structural features make it a candidate for asymmetric biocatalysis studies, potentially enabling more sustainable production routes. These developments respond to growing market demand for bio-based fragrance ingredients and pharmaceutical green chemistry solutions.